Cas no 78052-01-4 (2,2,4,4-Tetramethyl-6-oxocyclohexane-1-carbaldehyde)
78052-01-4 structure
Product Name:2,2,4,4-Tetramethyl-6-oxocyclohexane-1-carbaldehyde
CAS No:78052-01-4
MF:C11H18O2
MW:182.259423732758
CID:5694675
PubChem ID:130024843
Update Time:2025-10-28
2,2,4,4-Tetramethyl-6-oxocyclohexane-1-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2,2,4,4-TETRAMETHYL-6-OXOCYCLOHEXANE-1-CARBALDEHYDE
- 78052-01-4
- EN300-1139699
- Cyclohexanecarboxaldehyde, 2,2,4,4-tetramethyl-6-oxo-
- 2,2,4,4-Tetramethyl-6-oxocyclohexane-1-carbaldehyde
-
- Inchi: 1S/C11H18O2/c1-10(2)5-9(13)8(6-12)11(3,4)7-10/h6,8H,5,7H2,1-4H3
- InChI Key: TVSGMGXTCJYPSF-UHFFFAOYSA-N
- SMILES: O=C1CC(C)(C)CC(C)(C)C1C=O
Computed Properties
- Exact Mass: 182.130679813g/mol
- Monoisotopic Mass: 182.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- Density: 0.978±0.06 g/cm3(Predicted)
- Boiling Point: 248.6±33.0 °C(Predicted)
- pka: 7.26±0.60(Predicted)
2,2,4,4-Tetramethyl-6-oxocyclohexane-1-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1139699-0.05g |
2,2,4,4-tetramethyl-6-oxocyclohexane-1-carbaldehyde |
78052-01-4 | 95% | 0.05g |
$912.0 | 2023-10-26 | |
| Enamine | EN300-1139699-0.1g |
2,2,4,4-tetramethyl-6-oxocyclohexane-1-carbaldehyde |
78052-01-4 | 95% | 0.1g |
$956.0 | 2023-10-26 | |
| Enamine | EN300-1139699-0.25g |
2,2,4,4-tetramethyl-6-oxocyclohexane-1-carbaldehyde |
78052-01-4 | 95% | 0.25g |
$999.0 | 2023-10-26 | |
| Enamine | EN300-1139699-0.5g |
2,2,4,4-tetramethyl-6-oxocyclohexane-1-carbaldehyde |
78052-01-4 | 95% | 0.5g |
$1043.0 | 2023-10-26 | |
| Enamine | EN300-1139699-1.0g |
2,2,4,4-tetramethyl-6-oxocyclohexane-1-carbaldehyde |
78052-01-4 | 1g |
$1086.0 | 2023-06-09 | ||
| Enamine | EN300-1139699-2.5g |
2,2,4,4-tetramethyl-6-oxocyclohexane-1-carbaldehyde |
78052-01-4 | 95% | 2.5g |
$2127.0 | 2023-10-26 | |
| Enamine | EN300-1139699-5.0g |
2,2,4,4-tetramethyl-6-oxocyclohexane-1-carbaldehyde |
78052-01-4 | 5g |
$3147.0 | 2023-06-09 | ||
| Enamine | EN300-1139699-10.0g |
2,2,4,4-tetramethyl-6-oxocyclohexane-1-carbaldehyde |
78052-01-4 | 10g |
$4667.0 | 2023-06-09 | ||
| Enamine | EN300-1139699-1g |
2,2,4,4-tetramethyl-6-oxocyclohexane-1-carbaldehyde |
78052-01-4 | 95% | 1g |
$1086.0 | 2023-10-26 | |
| Enamine | EN300-1139699-5g |
2,2,4,4-tetramethyl-6-oxocyclohexane-1-carbaldehyde |
78052-01-4 | 95% | 5g |
$3147.0 | 2023-10-26 |
2,2,4,4-Tetramethyl-6-oxocyclohexane-1-carbaldehyde Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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